![molecular formula C18H20N4O3 B4023164 N-(4-methylphenyl)-5-nitro-2-(1-piperazinyl)benzamide](/img/structure/B4023164.png)
N-(4-methylphenyl)-5-nitro-2-(1-piperazinyl)benzamide
Description
Synthesis Analysis
The synthesis of similar benzamide derivatives involves several steps, including the reaction of specific reagents under controlled conditions. For example, the synthesis of 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides was achieved as potential therapeutic agents for Alzheimer’s disease treatment. The synthesis process is carefully designed to yield products with high purity and desired structural characteristics (Hussain et al., 2016).
Molecular Structure Analysis
The molecular structure of benzamide derivatives is confirmed using various spectroscopic methods, such as IR, 1H-NMR, and EI-MS. These techniques provide detailed information about the molecular framework and functional groups present in the compound, which are crucial for its biological activity and chemical reactivity. The structure-activity relationship (SAR) studies help in understanding how structural elements within the compound influence its pharmacological effects (Hussain et al., 2016).
Chemical Reactions and Properties
Benzamide derivatives participate in various chemical reactions, contributing to their diverse applications. Their reactivity can be modified by substituting different functional groups at specific positions on the benzamide ring. This flexibility allows for the synthesis of compounds with tailored properties for specific applications, such as enzyme inhibition in the case of Alzheimer’s disease treatment (Hussain et al., 2016).
Physical Properties Analysis
The physical properties of benzamide derivatives, including solubility, melting point, and crystal structure, are determined using various analytical techniques. These properties are essential for the compound's formulation and application in different fields. For instance, crystal structure analysis using X-ray diffraction provides insights into the compound's solid-state characteristics, which can influence its stability and bioavailability (Mohammed Ayoob & Hawaiz, 2023).
properties
IUPAC Name |
N-(4-methylphenyl)-5-nitro-2-piperazin-1-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-13-2-4-14(5-3-13)20-18(23)16-12-15(22(24)25)6-7-17(16)21-10-8-19-9-11-21/h2-7,12,19H,8-11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBXDVYRWGSJGGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCNCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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